Cas no 1804493-21-7 (3-Cyano-4-(difluoromethyl)-2-fluoropyridine-6-methanol)

• Product Name: 3-Cyano-4-(difluoromethyl)-2-fluoropyridine-6-methanol
• CAS No: 1804493-21-7
• MF: C₈H₅F₃N₂O
• MW: 202.133311986923
• CID: 4872000
• Update Time: 2025-05-19

3-Cyano-4-(difluoromethyl)-2-fluoropyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-4-(difluoromethyl)-2-fluoropyridine-6-methanol

• Inchi： 1S/C8H5F3N2O/c9-7(10)5-1-4(3-14)13-8(11)6(5)2-12/h1,7,14H,3H2
• InChI Key： KEDQCEGANVTQPM-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=C(N=C(CO)C=1)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• XLogP3: 0.8
• Topological Polar Surface Area: 56.9

Additional information on 3-Cyano-4-(difluoromethyl)-2-fluoropyridine-6-methanol

Professional Introduction to 3-Cyano-4-(difluoromethyl)-2-fluoropyridine-6-methanol (CAS No. 1804493-21-7)

3-Cyano-4-(difluoromethyl)-2-fluoropyridine-6-methanol is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its versatile structural properties and potential biological activities. This compound, identified by its CAS number 1804493-21-7, represents a critical intermediate in the synthesis of various pharmacologically relevant molecules. The presence of multiple fluorine atoms and a cyano group in its molecular structure imparts unique electronic and steric characteristics, making it a valuable scaffold for drug discovery efforts.

The< strong>fluorinated pyridine core is a well-documented motif in medicinal chemistry, known for its ability to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles. In particular, the introduction of fluorine atoms at the 2- and 4-positions, as seen in this compound, has been extensively studied for its impact on bioactivity. Research has demonstrated that such modifications can lead to compounds with improved efficacy and reduced toxicity compared to their non-fluorinated counterparts.

The< strong>cyano group at the 3-position of the pyridine ring further contributes to the compound's reactivity and functionalization potential. This group can serve as a handle for further chemical transformations, allowing for the introduction of additional pharmacophores or the modification of existing ones. The cyano group is also known to influence the electronic properties of the molecule, potentially affecting its interaction with biological targets.

Recent studies have highlighted the< strong>difluoromethyl group as a particularly potent pharmacophore in drug design. This moiety is renowned for its ability to improve lipophilicity, enhance binding interactions, and increase metabolic stability. The combination of a difluoromethyl group with fluorinated pyridine rings creates a highly attractive scaffold for developing novel therapeutic agents. For instance, such structures have been explored in the development of kinase inhibitors, where the fluorinated pyridine core contributes to target binding while the difluoromethyl group enhances overall potency.

In the realm of agrochemicals,< strong>fluorinated pyridines have shown promise as key components in next-generation pesticides and herbicides. The electronic and steric properties imparted by fluorine atoms can significantly enhance the efficacy of these compounds against target pests while minimizing environmental impact. The< strong>6-methanol substituent in this compound further expands its synthetic utility, providing an alcohol functional group that can be readily modified through various coupling reactions or derivatization strategies.

The synthesis of< strong>3-Cyano-4-(difluoromethyl)-2-fluoropyridine-6-methanol involves a series of well-established organic transformations, including nucleophilic substitution reactions, condensation reactions, and protection-deprotection strategies. The use of advanced synthetic methodologies ensures high yield and purity, which are crucial for subsequent pharmacological evaluation. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the desired fluorinated pyridine core.

Evaluation of the biological activity of this compound has revealed intriguing results in several disease models. Preclinical studies have indicated potential therapeutic applications in areas such as oncology and inflammation. The< strong>difluoromethyl group has been shown to play a critical role in mediating these effects by enhancing interactions with specific enzymes or receptors involved in disease pathways. Additionally, the< strong>cyano group has been implicated in modulating pharmacokinetic parameters, contributing to improved bioavailability and prolonged drug action.

The< strong>fluorinated pyridine scaffold, characterized by its electron-withdrawing properties and ability to engage in hydrogen bonding interactions, offers a unique platform for designing molecules with tailored biological activities. This compound exemplifies how strategic functionalization can lead to highly potent and selective agents. Further research is ongoing to explore additional derivatives and analogs that may unlock even greater therapeutic potential.

The< strong>6-methanol substituent provides an additional layer of complexity that can be exploited for structure-activity relationship (SAR) studies. By systematically varying this moiety or introducing other functional groups at this position, researchers can gain valuable insights into how different structural features influence overall bioactivity. Such studies are essential for optimizing lead compounds into viable drug candidates.

In conclusion,< strong>3-Cyano-4-(difluoromethyl)-2-fluoropyridine-6-methanol (CAS No. 1804493-21-7) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features, including multiple fluorine atoms and a cyano group, make it an attractive scaffold for drug discovery efforts aimed at developing novel therapeutics with improved efficacy and selectivity. Continued research into this compound and its derivatives promises to yield valuable insights into structure-bioactivity relationships and pave the way for innovative treatments across various therapeutic areas.